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Abstract

This technical guide provides a summary of the currently available information on tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate, a chemical compound of interest in synthetic
chemistry and drug discovery. The document outlines its identification, including its primary
chemical name and CAS number. However, it is important to note that detailed experimental
protocols, extensive synonym lists, and comprehensive quantitative physical and spectral data
are not widely available in publicly accessible scientific literature and chemical databases. This
guide presents the confirmed information and highlights the current gaps in publicly available
knowledge.

Chemical Identification and Nomenclature

Tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate is a bifunctional molecule featuring a
piperazine ring core. One nitrogen atom of the piperazine is protected by a tert-butoxycarbonyl
(Boc) group, a common protecting group in organic synthesis. The other nitrogen atom is
substituted with a chlorosulfonyl group, a reactive functional group that can be used to form
sulfonamides and other sulfur-containing compounds.

Synonyms and Trade Names
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A comprehensive list of synonyms and trade names for tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate is not readily available in common chemical
databases. The compound is primarily referred to by its IUPAC name. Some variations in
nomenclature may be encountered, such as:

e 1-Boc-4-(chlorosulfonyl)piperazine
» N-Boc-piperazine-4-sulfonyl chloride
» 4-Chlorosulfonyl-piperazine-1-carboxylic acid tert-butyl ester

Currently, there are no widely recognized trade names for this compound; it is typically sold by
chemical suppliers under its chemical name and CAS number.

Chemical Identifiers

The definitive identifier for this compound is its CAS Registry Number.

Identifier Value

CAS Number 162046-65-3
Molecular Formula CoH17CIN204S
Molecular Weight 284.76 g/mol

Quantitative Data

As of the date of this guide, specific, experimentally determined quantitative data such as
melting point, boiling point, and detailed spectroscopic data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate have not been found
in publicly accessible scientific literature or databases. Researchers working with this
compound would need to perform these characterizations independently.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate are not currently available in the public
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domain. General synthetic strategies for analogous compounds may be adaptable, but specific
reaction conditions, yields, and purification methods for this particular molecule would require
development and optimization.

Logical Workflow for Compound Handling and
Characterization

Given the limited publicly available data, a logical workflow for a researcher acquiring and
using this compound for the first time is outlined below. This workflow emphasizes verification
and characterization.

Procure Compound
(CAS: 162046-65-3)

l

Verify Identity and Purity
(e.g., NMR, LC-MS)

o

Determine Physical Properties Assess Stability and Storage Perform Small-Scale
(e.g., Melting Point, Solubility) Conditions Test Reactions

Optimize Reaction Conditions

Scale-Up Synthesis

Purify and Characterize
Final Product

Figure 1: General Workflow for Handling and Characterization
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Caption: Figure 1: General Workflow for Handling and Characterization.

Conclusion

Tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate is a commercially available chemical
intermediate with potential applications in synthetic chemistry. However, there is a notable lack
of detailed, publicly available scientific data regarding its synonyms, trade names, physical
properties, and experimental protocols. This guide serves to summarize the known identifying
information and to highlight the necessity for researchers to perform their own comprehensive
characterization and methods development when working with this compound. As research
involving this molecule is published, this technical guide can be updated with more extensive
data.

¢ To cite this document: BenchChem. [In-depth Technical Guide: Tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186964+#tert-butyl-4-chlorosulfonyl-piperazine-1-
carboxylate-synonyms-and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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